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Compound of Interest

Compound Name: Isopropyl nicotinate

Cat. No.: B1595505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physicochemical properties of

isopropyl nicotinate, alongside a detailed exploration of its synthesis and the signaling

pathways implicated in its vasodilatory effects. The information is curated to support research

and development activities, with a focus on data clarity and methodological detail.

Physicochemical Properties of Isopropyl Nicotinate
Isopropyl nicotinate, the isopropyl ester of nicotinic acid, is a compound of interest for its

vasodilatory properties, making it a valuable agent in topical formulations designed to enhance

local blood flow. A thorough understanding of its physicochemical characteristics is paramount

for formulation development, stability testing, and predicting its biological activity.

The key physicochemical properties of isopropyl nicotinate are summarized in the table

below, providing a consolidated view of data from various sources.
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Property Value

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

CAS Number 553-60-6

Appearance Liquid

Boiling Point
131 °C at 27 Torr[1], 224-227.1 °C at 760

mmHg[2][3]

Density 1.061-1.073 g/cm³ at 25 °C[2][3]

Solubility Soluble in ethanol and ether.[4]

pKa (Predicted) 3.38 ± 0.10

logP (Octanol-Water) 1.6

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. While

specific experimental protocols for determining every physicochemical property of isopropyl
nicotinate are not readily available in published literature, this section outlines standard

laboratory procedures that are broadly applicable for these measurements.

Synthesis of Isopropyl Nicotinate via Fischer
Esterification
The synthesis of isopropyl nicotinate is typically achieved through the Fischer esterification of

nicotinic acid with isopropanol, catalyzed by a strong acid.

Materials:

Nicotinic acid

Isopropanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)
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Sodium bicarbonate (NaHCO₃) solution (saturated)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve nicotinic acid in an excess of isopropanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Equip the flask with a reflux condenser and heat the mixture to reflux for several hours to

drive the reaction to completion.

After cooling to room temperature, neutralize the excess acid by carefully adding a saturated

solution of sodium bicarbonate until effervescence ceases.

Transfer the mixture to a separatory funnel and extract the isopropyl nicotinate into an

organic solvent such as diethyl ether.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using

a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure isopropyl nicotinate.

A schematic representation of the synthesis workflow is provided below.
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Synthesis Workflow of Isopropyl Nicotinate
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Synthesis of Isopropyl Nicotinate
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Determination of Physicochemical Properties
The following are generalized protocols for the experimental determination of the key

physicochemical properties of a liquid compound like isopropyl nicotinate.

Boiling Point Determination (Micro-method):

A small amount of the liquid is placed in a capillary tube, which is then attached to a

thermometer.

The setup is heated in a Thiele tube or a similar apparatus containing a high-boiling point

liquid (e.g., mineral oil).

The temperature at which a continuous stream of bubbles emerges from the capillary tube

and the liquid level inside the capillary is the same as the outside is recorded as the boiling

point.

Density Determination:

A pycnometer (a small glass flask of known volume) is weighed empty.

It is then filled with the liquid, and any excess is removed.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid (filled weight minus empty weight)

by the known volume of the pycnometer.

Solubility Determination:

A known volume of a solvent (e.g., water, ethanol) is placed in a vial at a constant

temperature.

Small, known amounts of isopropyl nicotinate are incrementally added and stirred until no

more solute dissolves, and a saturated solution is formed.

The total amount of dissolved solute is used to calculate the solubility, typically expressed in

g/100 mL or mol/L.
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pKa Determination (Potentiometric Titration):

A solution of isopropyl nicotinate in a suitable solvent (often a water-alcohol mixture) is

prepared.

A standardized solution of a strong base (e.g., NaOH) is added incrementally using a

burette.

The pH of the solution is monitored using a pH meter after each addition.

A titration curve (pH vs. volume of titrant) is plotted. The pH at the half-equivalence point

corresponds to the pKa of the compound.

LogP (Octanol-Water Partition Coefficient) Determination (Shake-Flask Method):

A solution of isopropyl nicotinate is prepared in a mixture of n-octanol and water.

The mixture is shaken vigorously to allow for the partitioning of the solute between the two

phases and then allowed to separate.

The concentration of isopropyl nicotinate in both the n-octanol and water layers is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

The partition coefficient (P) is the ratio of the concentration in the octanol phase to the

concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

Signaling Pathways
The primary pharmacological effect of topical isopropyl nicotinate is vasodilation, which is

mediated by specific signaling pathways within the skin.

Vasodilatory Mechanism
Upon topical application, isopropyl nicotinate penetrates the stratum corneum and is

hydrolyzed to nicotinic acid. Nicotinic acid then activates nicotinic acid receptors (GPR109A) on

Langerhans cells and keratinocytes. This activation stimulates the synthesis and release of

prostaglandins, particularly prostaglandin D2 (PGD2) and prostaglandin E2 (PGE2). These

prostaglandins act on receptors on the vascular smooth muscle cells of dermal blood vessels,
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leading to their relaxation and subsequent vasodilation. This increased blood flow manifests as

localized erythema. While the prostaglandin pathway is the dominant mechanism, local sensory

nerves may also contribute to the overall vasodilatory response. The involvement of the nitric

oxide (NO) pathway appears to be minimal in nicotinate-induced vasodilation.[4][5]

The signaling cascade is illustrated in the diagram below.
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Vasodilatory Signaling Pathway of Isopropyl Nicotinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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